4-Hydroxy-7-(hydroxymethyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[2,3-g]isochromen-5-one

• CAS No.: 49624-66-0
• Product Name: 4-Hydroxy-7-(hydroxymethyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[2,3-g]isochromen-5-one
• Molecular Formula: C15H16O6
• Molecular Weight: 292.28 g/mol
• IUPAC Name: 4-hydroxy-7-(hydroxymethyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-5-one
• Standard InChI: InChI=1S/C15H16O6/c1-15(2,19)12-4-8-10(21-12)5-11-13(14(8)18)9(17)3-7(6-16)20-11/h3,5,12,16,18-19H,4,6H2,1-2H3
• Standard InChIKey: FHCHSXPHLRBEBR-UHFFFAOYSA-N
• SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2O)C(=O)C=C(O3)CO)O
• Canonical SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2O)C(=O)C=C(O3)CO)O
• Appearance: Powder
• Melting Point: 208-209°C
• Physical Description: Solid
• Description: (S)-Angelicain belongs to the class of organic compounds known as furanochromones. These are polycyclic aromatic compounds containing a furan ring fused to a 1-benzopyran-4-one ring system (S)-Angelicain exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (S)-angelicain is primarily located in the cytoplasm. Outside of the human body, (S)-angelicain can be found in fats and oils, green vegetables, and herbs and spices. This makes (S)-angelicain a potential biomarker for the consumption of these food products.
• PubChem Compound: 11022681
• Last Modified: Nov 11 2021